ethyl 4-(2-((1-(2,3-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Chemistry and Heterocyclic Compounds
The compound Ethyl 4-(2-((1-(2,3-Dimethylphenyl)-1H-Imidazol-2-Yl)Thio)Acetamido)Benzoate (E4DITAB) is structurally related to various heterocyclic compounds, which are of significant interest in chemical research. For instance, Postovskii et al. (1977) studied Ethyl benzoate thiocarbohydrazone, a compound with a similar structure, which forms 3-phenyl-4-amino-1,2,4-triazoline-5-thione upon reaction in polar solvents. Such compounds are important for understanding the chemistry of sym-tetrazine and related heterocyclic compounds (Postovskii et al., 1977).
Electrochemical and Electrochromic Properties
E4DITAB is analogous to compounds with notable electrochemical and electrochromic properties. Hu et al. (2013) synthesized donor–acceptor type monomers, including ethyl 4-(3,6-di(thiophen-2-yl)-9H-carbazole-9-yl)-benzoate, which show good electrochemical activity and potential for applications in electronic devices due to their distinct UV-vis absorption spectra and fluorescent properties (Hu et al., 2013).
Potential Antimicrobial Agents
Compounds structurally related to E4DITAB have been explored for their antimicrobial properties. Desai et al. (2007) synthesized new quinazolines, including Ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate, and found them effective against various bacteria and fungi, indicating potential applications in developing new antimicrobial agents (Desai et al., 2007).
Synthesis and Characterization in Heterocyclic Chemistry
The synthesis and characterization of heterocyclic compounds related to E4DITAB are a crucial area of research. Jebur et al. (2018) conducted a study on synthesizing and characterizing various ethyl-2-amino benzothiazole-6-carboxylate derivatives, highlighting the importance of such studies in expanding the knowledge of heterocyclic chemistry (Jebur et al., 2018).
properties
IUPAC Name |
ethyl 4-[[2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanylacetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O3S/c1-4-28-21(27)17-8-10-18(11-9-17)24-20(26)14-29-22-23-12-13-25(22)19-7-5-6-15(2)16(19)3/h5-13H,4,14H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYHQVSGUAZDLRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=CC(=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.